Cas no 31718-05-5 (ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate)

• Product Name: ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• CAS No: 31718-05-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD11226363
• CID: 322639
• PubChem ID: 343400
• Update Time: 2025-04-19

ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 3-cyano-6-ethyl-1,2-dihydro-2-oxo-, ethyl ester
• ethyl 3-cyano-6-ethyl-2-oxo-1H-pyridine-4-carboxylate
• Ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydro-4-pyridinecarboxylate
• Ethyl-3-cyan-6-ethyl-2-oxo-1,2-dihydro-4-pyridincarboxylat
• NSC 382824
• NSC-382824
• DTXSID00321888
• 4-Pyridinecarboxylicacid,3-cyano-6-ethyl-1,2-dihydro-2-oxo-,ethyl ester
• ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• EN300-129495
• 3-CYANO-6-ETHYL-2-OXO-1,2-DIHYDRO-PYRIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• ethyl3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• AKOS005256714
• MFCD11226363
• 31718-05-5
• NSC382824

• MDL： MFCD11226363
• Inchi： 1S/C11H12N2O3/c1-3-7-5-8(11(15)16-4-2)9(6-12)10(14)13-7/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： NLZXUSXZGVQQLQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)C(NC(=C1)CC)=O)=O

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 217-218 ºC
• Boiling Point: 382.3°Cat760mmHg
• Flash Point: 185°C
• Refractive Index: 1.53
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 79.19
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 3-cyano-6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)